Cas no 2375267-94-8 (Ethyl 2-(piperidin-4-yl)cyclohexane-1-carboxylate)

Ethyl 2-(piperidin-4-yl)cyclohexane-1-carboxylate is a versatile intermediate in organic synthesis, combining a cyclohexane backbone with a piperidine moiety and an ester functional group. Its structural features make it valuable for the development of pharmacologically active compounds, particularly in medicinal chemistry and drug discovery. The piperidine ring enhances binding affinity to biological targets, while the ester group allows for further derivatization. This compound exhibits favorable stability and solubility properties, facilitating its use in multi-step synthetic routes. Its rigid cyclohexane framework contributes to stereochemical control in reactions, making it a useful building block for chiral synthesis. The product is typically supplied with high purity to ensure consistent performance in research and industrial applications.
Ethyl 2-(piperidin-4-yl)cyclohexane-1-carboxylate structure
2375267-94-8 structure
Product Name:Ethyl 2-(piperidin-4-yl)cyclohexane-1-carboxylate
CAS No:2375267-94-8
MF:C14H25NO2
MW:239.353804349899
CID:6008742
PubChem ID:145874484
Update Time:2025-05-22

Ethyl 2-(piperidin-4-yl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(piperidin-4-yl)cyclohexane-1-carboxylate
    • EN300-7444632
    • 2375267-94-8
    • Ethyl 2-(piperidin-4-yl)cyclohexane-1-carboxylate
    • Inchi: 1S/C14H25NO2/c1-2-17-14(16)13-6-4-3-5-12(13)11-7-9-15-10-8-11/h11-13,15H,2-10H2,1H3
    • InChI Key: WZXIVHHQROVBIU-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CCCCC1C1CCNCC1)=O

Computed Properties

  • Exact Mass: 239.188529040g/mol
  • Monoisotopic Mass: 239.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.3Ų

Ethyl 2-(piperidin-4-yl)cyclohexane-1-carboxylate Pricemore >>

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Additional information on Ethyl 2-(piperidin-4-yl)cyclohexane-1-carboxylate

Research Brief on Ethyl 2-(piperidin-4-yl)cyclohexane-1-carboxylate (CAS: 2375267-94-8)

Ethyl 2-(piperidin-4-yl)cyclohexane-1-carboxylate (CAS: 2375267-94-8) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

The compound's unique structural features, combining a piperidine ring with a cyclohexane carboxylate moiety, make it a promising scaffold for the development of novel drug candidates. Recent synthetic methodologies have optimized the production of Ethyl 2-(piperidin-4-yl)cyclohexane-1-carboxylate, achieving higher yields and purity levels. These advancements are critical for scaling up production and ensuring reproducibility in preclinical and clinical studies.

Pharmacological investigations have revealed that Ethyl 2-(piperidin-4-yl)cyclohexane-1-carboxylate exhibits moderate affinity for sigma receptors, which are implicated in various neurological conditions, including pain, depression, and schizophrenia. Preliminary in vitro and in vivo studies suggest that derivatives of this compound may modulate sigma receptor activity, offering a potential avenue for the development of new therapeutics. However, further research is needed to elucidate the precise mechanisms of action and optimize the compound's pharmacokinetic and pharmacodynamic profiles.

In addition to its neurological applications, recent studies have explored the anti-inflammatory properties of Ethyl 2-(piperidin-4-yl)cyclohexane-1-carboxylate. Animal models of inflammation have demonstrated that the compound can attenuate pro-inflammatory cytokine production and reduce tissue damage. These findings underscore its potential as a lead compound for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of Ethyl 2-(piperidin-4-yl)cyclohexane-1-carboxylate as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research and translate findings into clinical applications.

In conclusion, Ethyl 2-(piperidin-4-yl)cyclohexane-1-carboxylate (CAS: 2375267-94-8) represents a promising candidate for drug development, with potential applications in neurology and inflammation. Ongoing research efforts are expected to further elucidate its therapeutic potential and optimize its properties for clinical use. This brief highlights the importance of continued investment in the exploration of this compound and its derivatives to address unmet medical needs.

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